Cas no 1806352-74-8 (Methyl 2-(bromomethyl)-3-(3-chloropropyl)benzoate)

• Product Name: Methyl 2-(bromomethyl)-3-(3-chloropropyl)benzoate
• CAS No: 1806352-74-8
• MF: C₁₂H₁₄BrClO₂
• MW: 305.595362186432
• CID: 4950791
• Update Time: 2025-05-23

Methyl 2-(bromomethyl)-3-(3-chloropropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-3-(3-chloropropyl)benzoate

• Inchi： 1S/C12H14BrClO2/c1-16-12(15)10-6-2-4-9(5-3-7-14)11(10)8-13/h2,4,6H,3,5,7-8H2,1H3
• InChI Key： JQZGUPQOLYWWDZ-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OC)=CC=CC=1CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2-(bromomethyl)-3-(3-chloropropyl)benzoate

Comprehensive Overview of Methyl 2-(bromomethyl)-3-(3-chloropropyl)benzoate (CAS No. 1806352-74-8)

Methyl 2-(bromomethyl)-3-(3-chloropropyl)benzoate (CAS No. 1806352-74-8) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring both bromomethyl and chloropropyl functional groups, makes it a versatile building block for complex chemical transformations. Researchers and industries value this compound for its role in facilitating C-C coupling reactions and esterification processes, which are critical in developing bioactive molecules.

The growing demand for high-purity synthetic intermediates has placed compounds like Methyl 2-(bromomethyl)-3-(3-chloropropyl)benzoate at the forefront of modern chemistry. With the rise of green chemistry and sustainable synthesis, this compound is often discussed in the context of optimizing reaction efficiency while minimizing environmental impact. Its applications extend to catalysis research and polymer modification, aligning with trends in renewable materials and energy storage solutions.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for Methyl 2-(bromomethyl)-3-(3-chloropropyl)benzoate?" The answer lies in multi-step organic synthesis, often starting from 2,3-dimethylbenzoic acid derivatives, followed by selective bromination and esterification. Another common query is "How to handle and store this compound safely?", emphasizing the importance of inert atmospheres and moisture-free conditions to preserve its reactivity.

In the pharmaceutical sector, Methyl 2-(bromomethyl)-3-(3-chloropropyl)benzoate is explored for its potential in drug discovery, particularly in modifying pharmacokinetic properties of lead compounds. Its benzoate ester moiety is instrumental in prodrug design, a hot topic in targeted drug delivery systems. Recent publications highlight its use in cancer research and neurodegenerative disease studies, where precise molecular modifications are crucial.

From an industrial perspective, this compound’s relevance in specialty chemicals is underscored by patents focusing on high-performance coatings and adhesive formulations. Its dual functionality allows for crosslinking applications, a key area in nanotechnology and composite materials. As industries seek alternatives to traditional petrochemical-derived intermediates, compounds like Methyl 2-(bromomethyl)-3-(3-chloropropyl)benzoate gain traction for their modular synthetic adaptability.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control of this compound. Researchers frequently search for "spectroscopic data for CAS 1806352-74-8", reflecting the need for precise characterization in academic and industrial settings. Regulatory compliance, including REACH and GMP standards, further drives the demand for well-documented chemical profiles.

In summary, Methyl 2-(bromomethyl)-3-(3-chloropropyl)benzoate exemplifies the intersection of innovation and practical application in organic chemistry. Its multifaceted uses—from life sciences to advanced manufacturing—make it a compound of enduring interest, particularly as global R&D priorities shift toward sustainable and precision chemistry solutions.